2-((3-(Thiazol-2-yloxy)azetidin-1-yl)sulfonyl)benzonitrile

• IUPAC Name: 2-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]sulfonylbenzonitrile
• InChI: InChI=1S/C13H11N3O3S2/c14-7-10-3-1-2-4-12(10)21(17,18)16-8-11(9-16)19-13-15-5-6-20-13/h1-6,11H,8-9H2
• InChI Key: RILJSNZREPPDKW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=CC=C2C#N)OC3=NC=CS3
• Molecular Formula: C13H11N3O3S2
• Molecular Weight: 321.4 g/mol

Description

“2-((3-(Thiazol-2-yloxy)azetidin-1-yl)sulfonyl)benzonitrile” is a complex organic compound. It contains a thiazole group, an azetidine group, a sulfonyl group, and a benzonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different group. The exact process would depend on the specific reactions used to introduce each group.

Molecular Structure Analysis

The thiazole group is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The azetidine group is a four-membered ring containing three carbon atoms and one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different groups present. For example, the thiazole group is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Scientific Research Applications

Antimicrobial Activity

Thiazoles and their derivatives have shown significant antimicrobial activity. .

Antiretroviral Activity

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Antifungal Activity

Thiazole-based compounds have demonstrated antifungal properties. .

Anticancer Activity

Thiazole derivatives have shown potential in cancer treatment. . .

Anti-inflammatory Activity

Thiazole derivatives have been used in the treatment of inflammation. .

Antidiabetic Activity

Some thiazole derivatives have shown potential in the treatment of diabetes. .

Anti-Alzheimer Activity

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Antihypertensive Activity

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Mechanism of Action

Target of action

The compound “2-((3-(Thiazol-2-yloxy)azetidin-1-yl)sulfonyl)benzonitrile” contains a thiazole ring, which is a common structural component in many biologically active compounds . Thiazole derivatives have been reported to exhibit a variety of biological activities such as antibacterial, antifungal, antiviral, anti-inflammatory, anticancer, and antitubercular . .

Mode of action

Thiazole derivatives are known to interact with various biological targets to induce their effects .

Biochemical pathways

Without specific information on the compound “2-((3-(Thiazol-2-yloxy)azetidin-1-yl)sulfonyl)benzonitrile”, it’s difficult to determine the exact biochemical pathways it affects. Thiazole derivatives are known to affect various biochemical pathways depending on their specific targets .

Result of action

Thiazole derivatives are known to have a variety of effects at the molecular and cellular level depending on their specific targets .

Future Directions

Future research could explore the potential uses of this compound, particularly given the known biological activity of many thiazole derivatives.